![molecular formula C11H14N4 B6165460 5-(3-aminopiperidin-1-yl)pyridine-2-carbonitrile CAS No. 1550445-46-9](/img/no-structure.png)
5-(3-aminopiperidin-1-yl)pyridine-2-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-aminopiperidin-1-yl)pyridine-2-carbonitrile is a chemical compound with the molecular formula C11H14N4 and a molecular weight of 202.26 . It is a part of the pyrimidine-5-carbonitrile derivatives .
Synthesis Analysis
Pyrimidine-5-carbonitrile derivatives, including this compound, have been synthesized as ATP mimicking tyrosine kinase inhibitors of the epidermal growth factor receptor (EGFR) . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .Molecular Structure Analysis
The molecular structure of this compound includes a pyridine ring attached to a carbonitrile group and an aminopiperidine group . The exact structure can be determined using various spectroscopic techniques.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, it’s known that aminopyridines are widely distributed in the body, including the brain, and are acutely toxic compounds .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on 5-(3-aminopiperidin-1-yl)pyridine-2-carbonitrile and related compounds could include further investigation of their potential as anticancer agents , as well as exploration of their other potential therapeutic applications. Further studies could also focus on improving the synthesis methods and understanding the mechanism of action of these compounds .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-(3-aminopiperidin-1-yl)pyridine-2-carbonitrile involves the reaction of 3-aminopiperidine with 2-cyanopyridine in the presence of a suitable catalyst.", "Starting Materials": [ "3-aminopiperidine", "2-cyanopyridine", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 3-aminopiperidine in a suitable solvent such as ethanol or methanol.", "Step 2: Add 2-cyanopyridine to the solution and stir the mixture at room temperature for several hours.", "Step 3: Add a suitable catalyst such as palladium on carbon or Raney nickel to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Cool the reaction mixture and filter off any solid material.", "Step 6: Wash the solid material with a suitable solvent and dry it under vacuum.", "Step 7: Purify the product by recrystallization or column chromatography." ] } | |
1550445-46-9 | |
Molecular Formula |
C11H14N4 |
Molecular Weight |
202.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.